Cas no 1805440-49-6 (Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805440-49-6
• MF: C₁₂H₁₂F₅NO₃
• MW: 313.220601081848
• CID: 4896934
• Update Time: 2025-10-28

Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C12H12F5NO3/c1-3-21-9(19)5-6-10(12(15,16)17)8(20-2)4-7(18-6)11(13)14/h4,11H,3,5H2,1-2H3
• InChI Key： LZLSGNHVUAMBCB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(F)F)N=C1CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-acetate

Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-acetate: A Versatile Fluorinated Pyridine Derivative

The Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805440-49-6) represents an important class of fluorinated pyridine derivatives with growing significance in modern chemical research and industrial applications. This compound, characterized by its unique difluoromethyl and trifluoromethyl substitutions, has attracted considerable attention from pharmaceutical researchers and material scientists alike.

As researchers increasingly focus on fluorine-containing compounds for their enhanced stability and bioavailability, this particular pyridine derivative stands out for its potential in drug discovery. The presence of both methoxy and acetate functional groups contributes to its versatility in synthetic chemistry, making it a valuable building block for more complex molecular architectures.

The compound's molecular structure features a pyridine core with strategic substitutions that influence its electronic properties and reactivity. The difluoromethyl group at position 6 and trifluoromethyl group at position 3 create interesting electronic effects that are currently being explored in various research applications. These structural characteristics make Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-acetate particularly valuable for studying structure-activity relationships in medicinal chemistry.

Recent trends in chemical research highlight growing interest in fluorinated heterocycles, with this compound representing an excellent example of how strategic fluorination can modify molecular properties. The methoxy group at position 4 provides additional synthetic handles for further derivatization, expanding the compound's utility in various chemical transformations.

In pharmaceutical applications, compounds like Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-acetate are being investigated for their potential in developing new therapeutic agents. The presence of multiple fluorine atoms often leads to improved metabolic stability and membrane permeability, key factors in drug design. Researchers are particularly interested in how the difluoromethyl-pyridine moiety might interact with biological targets.

The synthesis of 1805440-49-6 typically involves multi-step procedures that carefully introduce the various functional groups while maintaining the integrity of the pyridine ring. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting current industry priorities for sustainable chemical production.

Analytical characterization of this compound presents interesting challenges and opportunities. The trifluoromethyl group produces distinctive signals in NMR spectroscopy, while the difluoromethyl moiety creates characteristic splitting patterns. These features make Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-acetate an excellent teaching example for advanced spectroscopic analysis.

Material science applications are exploring how such fluorinated pyridines might contribute to novel electronic materials. The electron-withdrawing nature of the fluorine substituents can significantly alter the electronic properties of the aromatic system, potentially leading to applications in organic electronics or as components in advanced materials.

Safety considerations for handling CAS 1805440-49-6 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this chemical, as with all laboratory reagents.

The commercial availability of Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-acetate has increased in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically offer this compound in various quantities, from milligram-scale for initial research to kilogram quantities for larger-scale applications.

Storage recommendations for 1805440-49-6 suggest keeping the compound in a cool, dry environment, protected from light and moisture. These conditions help maintain the stability of both the ester functionality and the sensitive fluorinated groups over extended periods.

Future research directions for this compound likely include exploration of its use in catalytic systems, further investigation of its biological activity, and development of more efficient synthetic routes. The unique combination of methoxy, acetate, and fluorinated groups on a pyridine scaffold offers numerous possibilities for chemical innovation.

In conclusion, Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine-2-acetate represents an important addition to the toolbox of synthetic chemists and researchers. Its distinctive structural features and growing range of applications make it a compound worth watching in the coming years as research into fluorinated heterocycles continues to expand.